Cas no 2138538-10-8 (2-2-(azetidin-3-yloxy)ethyl-1lambda6,2-thiazolidine-1,1-dione)

• Product Name: 2-2-(azetidin-3-yloxy)ethyl-1lambda6,2-thiazolidine-1,1-dione
• CAS No: 2138538-10-8
• MF: C₈H₁₆N₂O₃S
• MW: 220.289240837097
• CID: 6029081
• PubChem ID: 165499923
• Update Time: 2025-10-28

2-2-(azetidin-3-yloxy)ethyl-1lambda6,2-thiazolidine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2-2-(azetidin-3-yloxy)ethyl-1lambda6,2-thiazolidine-1,1-dione
• 2138538-10-8
• EN300-1146625
• 2-[2-(azetidin-3-yloxy)ethyl]-1lambda6,2-thiazolidine-1,1-dione

• Inchi： 1S/C8H16N2O3S/c11-14(12)5-1-2-10(14)3-4-13-8-6-9-7-8/h8-9H,1-7H2
• InChI Key： PHXFBICBGWGFGG-UHFFFAOYSA-N
• SMILES： S1(CCCN1CCOC1CNC1)(=O)=O

Computed Properties

• Exact Mass: 220.08816355g/mol
• Monoisotopic Mass: 220.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 67Ų

Additional information on 2-2-(azetidin-3-yloxy)ethyl-1lambda6,2-thiazolidine-1,1-dione

Chemical Compound CAS No 2138538-10-8: 2-(Azetidin-3-yloxy)ethyl 1λ6,2-thiazolidine-1,1-dione

The chemical compound with CAS No 2138538-10-8, commonly referred to as 2-(Azetidin-3-yloxy)ethyl 1λ6,2-thiazolidine-1,1-dione, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a thiazolidine ring system and an azetidine moiety. The combination of these structural elements contributes to its potential applications in drug development and material science.

Recent studies have highlighted the importance of thiazolidine derivatives in the development of novel therapeutic agents. The thiazolidine ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, is known for its versatility in binding to various biological targets. In the case of CAS No 2138538-10-8, the presence of an azetidine group further enhances the molecule's ability to interact with biological systems. Azetidine, a four-membered nitrogen-containing ring, is known for its rigidity and ability to form stable interactions with other molecules.

The synthesis of CAS No 2138538-10-8 involves a multi-step process that typically begins with the preparation of the thiazolidine core. This is followed by the introduction of the azetidine moiety through a series of coupling reactions. The exact synthetic pathway may vary depending on the desired stereochemistry and functional groups present in the final product. Researchers have explored various methods to optimize the synthesis of this compound, including the use of microwave-assisted reactions and catalytic systems to improve yield and purity.

In terms of applications, CAS No 2138538-10-8 has shown promise in several areas. One notable application is its potential use as a building block for drug discovery programs targeting specific biological pathways. For instance, studies have demonstrated that this compound can modulate enzyme activity and influence cellular signaling pathways, making it a valuable tool for researchers in the pharmaceutical industry.

Another area where CAS No 2138538-10-8 has shown potential is in materials science. The unique electronic properties of this compound make it a candidate for use in advanced materials such as semiconductors and sensors. Researchers have explored its ability to form self-assembled monolayers and its compatibility with various surface modification techniques.

The latest research on CAS No 2138538-10-8 has focused on understanding its pharmacokinetic properties and toxicity profile. Preclinical studies have been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies are crucial for determining whether this compound can be developed into a viable therapeutic agent or material for industrial applications.

In conclusion, CAS No 2138538-10-8, or 2-(Azetidin-3-yloxy)ethyl 1λ6,2-thiazolidine-1,1-dione, represents an exciting advancement in organic chemistry. Its unique structure and versatile properties make it a valuable compound for both academic research and industrial applications. As researchers continue to explore its potential, this compound is likely to play an increasingly important role in the development of new drugs and materials.